Cas no 1806835-15-3 (6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine)

6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine is a versatile heterocyclic compound featuring a pyridine core substituted with amino, cyano, difluoromethyl, and hydroxyl functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients with enhanced bioactivity. The presence of the difluoromethyl group can improve metabolic stability and lipophilicity, while the hydroxyl and amino groups offer sites for further derivatization. This compound is of interest in medicinal chemistry for its potential role in designing enzyme inhibitors or receptor modulators. Its well-defined reactivity profile allows for precise modifications, supporting research in drug discovery and specialty chemical applications.

6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine structure

1806835-15-3 structure

Product Name:6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine

CAS No:1806835-15-3

MF:C₇H₅F₂N₃O

MW:185.130907773972

CID:4917134

Update Time:2025-05-20

6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine
- Inchi： 1S/C7H5F2N3O/c8-7(9)3-1-5(11)12-4(2-10)6(3)13/h1,7,13H,(H2,11,12)
- InChI Key： RNVJNTYHGRBCHN-UHFFFAOYSA-N
- SMILES： FC(C1=CC(N)=NC(C#N)=C1O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 227
XLogP3: 1.4
Topological Polar Surface Area: 82.9

6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024005141-500mg	6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine	1806835-15-3	97%	500mg	$1,068.20	2022-03-31
Alichem	A024005141-1g	6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine	1806835-15-3	97%	1g	$1,612.80	2022-03-31

6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. Alt-proteins: A promising future

Additional information on 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine

Recent Advances in the Study of 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS: 1806835-15-3)

The compound 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS: 1806835-15-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core functionalized with amino, cyano, difluoromethyl, and hydroxyl groups, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine, highlighting its role as a key intermediate in the development of kinase inhibitors. The researchers employed a multi-step synthesis involving condensation and fluorination reactions, achieving a high yield and purity of the target compound. The study also demonstrated the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the compound's interaction with specific biological targets, particularly its inhibitory effects on protein kinases involved in inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine exhibits selective inhibition of certain kinases, suggesting its potential as a lead compound for anti-inflammatory drugs. The study utilized molecular docking and in vitro assays to validate these findings, providing a solid foundation for future in vivo studies.

Furthermore, the compound's unique structural features have sparked interest in its application as a fluorinated building block in medicinal chemistry. A recent review in European Journal of Medicinal Chemistry highlighted the growing importance of fluorinated pyridines in drug design, citing 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine as a prime example. The review emphasized the compound's ability to enhance the metabolic stability and bioavailability of drug candidates, making it a valuable asset in the development of next-generation therapeutics.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS: 1806835-15-3) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a key player in the development of novel therapeutic agents. Continued research and innovation in this area hold great potential for addressing unmet medical needs and advancing the field of precision medicine.